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Compound of Interest

Compound Name: Aluminum hexachloride

CAS No.: 13845-12-0

Cat. No.: B577126

Get Quote

An in-depth technical guide to the synthesis and purification of aluminum chloride, tailored for

researchers, scientists, and professionals in drug development.

Introduction
Aluminum chloride is a pivotal inorganic compound with the chemical formula AlCl₃. It exists in

two primary forms: the anhydrous form (AlCl₃) and the hexahydrate ([Al(H₂O)₆]Cl₃). Anhydrous

aluminum chloride is a powerful Lewis acid, making it an indispensable catalyst in a multitude

of organic reactions, most notably the Friedel-Crafts alkylation and acylation reactions, which

are fundamental in synthetic organic chemistry and drug discovery.[1] Its utility, however, is

critically dependent on its purity and anhydrous nature, as it reacts vigorously with water.[2]

The hexahydrated form is the more common and stable crystalline solid, but heating it does not

yield the anhydrous product; instead, it decomposes to aluminum hydroxide and hydrogen

chloride gas.[2][3] This guide provides a comprehensive overview of the principal synthesis and

purification methods for both anhydrous and hydrated aluminum chloride, with a focus on

protocols and quantitative data relevant to a laboratory and industrial setting.
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Synthesis of Anhydrous Aluminum Chloride (AlCl₃)
The production of high-purity, anhydrous AlCl₃ is crucial for its catalytic applications. The

primary methods involve the direct reaction of aluminum with chlorine or hydrogen chloride at

high temperatures, or the dehydration of the hexahydrate under specific conditions to prevent

hydrolysis.

Direct Chlorination of Aluminum Metal
The most direct and common large-scale manufacturing method is the exothermic reaction of

aluminum metal with either chlorine or hydrogen chloride gas at elevated temperatures.[4]

Industrial-Scale Synthesis: This process involves passing dry chlorine or hydrogen chloride gas

over molten aluminum at temperatures between 650 and 750 °C.[2][4] The resulting aluminum

chloride vapor is then condensed and collected in a separate chamber.[5]

Table 1: Industrial Synthesis Parameters for Anhydrous AlCl₃

Method Reactants Temperature
Key Process
Details

Direct Chlorination
Molten Aluminum,

Chlorine Gas (Cl₂)
650 - 750 °C

Exothermic reaction;

AlCl₃ is produced as a

vapor and then

condensed.[2][4]

Direct Reaction with

HCl

Molten Aluminum,

Hydrogen Chloride

(HCl)

650 - 750 °C

Similar to direct

chlorination, produces

AlCl₃ vapor.[2][4]

Carbo-chlorination

Alumina (Al₂O₃),

Carbon (C), Chlorine

(Cl₂)

500 - 775 °C

Often performed in a

fluidized bed reactor;

a method to utilize

aluminum ores.[6][7]

Experimental Protocol: Laboratory-Scale Synthesis from Aluminum and Chlorine This protocol

describes the synthesis of anhydrous AlCl₃ from aluminum turnings and dry chlorine gas.
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Apparatus Setup: Arrange a hard glass tube (reactor) connected to a chlorine gas source.

The chlorine gas must be dried by passing it through wash bottles containing concentrated

sulfuric acid. The other end of the reactor tube should lead to a collection vessel (receiver) to

condense the AlCl₃ sublimate.[8]

Reactant Preparation: Place 5 grams of clean, dry aluminum chips or turnings into the

reactor tube, near the gas inlet.[8]

Reaction Initiation: Purge the apparatus with a steady stream of dry chlorine gas to expel all

air.

Heating: Gently heat the section of the tube containing the aluminum with a gas burner. The

metal will begin to glow as the exothermic reaction initiates.[8]

Product Collection: The aluminum chloride will sublime and deposit in the cooler part of the

tube and the receiver as a pale yellow powder. The yellow color is typically due to

contamination with iron(III) chloride.[2][8]

Completion: Continue heating until the reaction ceases. Allow the apparatus to cool while

maintaining the chlorine gas flow to prevent backflow of moist air.

Yield: A typical yield from 5 g of aluminum is approximately 35-38 g of aluminum chloride.[8]
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Diagram 1: Laboratory Synthesis of Anhydrous AlCl₃
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Diagram 2: The Challenge of Dehydrating AlCl₃·6H₂O
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Diagram 3: Anhydrous AlCl₃ Purification by Sublimation
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Diagram 4: Purification of Hydrated AlCl₃ via HCl Sparging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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